Cas no 1805024-23-0 (3-Bromo-2-difluoromethoxy-5-nitrotoluene)

• Product Name: 3-Bromo-2-difluoromethoxy-5-nitrotoluene
• CAS No: 1805024-23-0
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4706586
• Update Time: 2023-08-15

3-Bromo-2-difluoromethoxy-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-difluoromethoxy-5-nitrotoluene

• Inchi： 1S/C8H6BrF2NO3/c1-4-2-5(12(13)14)3-6(9)7(4)15-8(10)11/h2-3,8H,1H3
• InChI Key： KKCJOJBUEQTVKF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 55